2-(Diallylamino)-N'-hydroxybenzenecarboximidamide
Overview
Description
2-(Diallylamino)-N'-hydroxybenzenecarboximidamide (DAHBC), also known as 2-diaminobenzene-N-hydroxycarboximidamide, is an organic compound that is used in a variety of scientific research applications. It is a versatile compound that has a wide range of uses due to its unique structure and properties. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions of DAHBC.
Scientific Research Applications
Colorimetric Detection
- A study by Pitschmann et al. (2014) discusses the use of similar compounds in colorimetric detection, particularly in identifying precursors of V-type nerve agents. They explore the reaction of these compounds with a chromogenic reagent in an alkaline medium, producing characteristic colored products useful in detection processes Pitschmann, Matějovský, Kobliha, & Hon, 2014.
Synthesis and Polymerization
- Huang Jitao et al. (1996) conducted research on the synthesis and polymerization of diallylaromatic amines, including those with single diallylamino groups. This research is significant for the development of polymers containing supernucleophilic groups Huang Jitao, Sun Jing-wu, Cao Aili, & Shichao Yu, 1996.
Aromatic Nucleophilic Substitution Reactions
- Sekiguchi et al. (1990) explored the aromatic nucleophilic substitution reactions of 1-dialkylamino-substituted activated benzenes. This research contributes to understanding the reactivity and substitution patterns of similar compounds Sekiguchi, Ishikura, Hirosawa, & Ono, 1990.
Complex Formation with Rhenium and Technetium
- A study by Nguyen Hung Huy et al. (2008) discusses the formation of novel tridentate ligands, including dialkylamino(thiocarbonyl) derivatives. These compounds show potential for forming complexes with rhenium and technetium, which could have implications in various chemical processes Nguyen Hung Huy, Grewe, Schroer, Kuhn, & Abram, 2008.
Learning and Memory Facilitation in Mice
- Jiang Jing-ai (2006) synthesized similar compounds and studied their effects on learning and memory in mice. This demonstrates potential applications in neuroscience or pharmacology Jiang Jing-ai, 2006.
properties
IUPAC Name |
2-[bis(prop-2-enyl)amino]-N'-hydroxybenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c1-3-9-16(10-4-2)12-8-6-5-7-11(12)13(14)15-17/h3-8,17H,1-2,9-10H2,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBZUKGKYUWUQEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)C1=CC=CC=C1C(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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